Cas no 1794776-96-7 ([(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate)

• Product Name: [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate
• CAS No: 1794776-96-7
• MF: C₁₈H₁₆FNO₄
• MW: 329.322348594666
• CID: 5324131
• Update Time: 2025-06-08

[(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(4-acetylanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate
• 2-[(4-acetylphenyl)amino]-2-oxoethyl (3-fluorophenyl)acetate
• STL194737
• 2-((4-acetylphenyl)amino)-2-oxoethyl 2-(3-fluorophenyl)acetate
• [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

• Inchi： 1S/C18H16FNO4/c1-12(21)14-5-7-16(8-6-14)20-17(22)11-24-18(23)10-13-3-2-4-15(19)9-13/h2-9H,10-11H2,1H3,(H,20,22)
• InChI Key： QGTNRLGBWXAZFX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(=O)OCC(NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 460
• XLogP3: 2.4
• Topological Polar Surface Area: 72.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

Introduction to [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate (CAS No. 1794776-96-7)

[(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate, with the CAS number 1794776-96-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetylphenyl carbamate moiety and a fluorinated phenyl acetate group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific studies.

The molecular formula of [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate is C₁₈H₁₅NO₄F, and its molecular weight is approximately 338.31 g/mol. The compound's structure consists of a central carbamate linkage flanked by an acetylphenyl group and a fluorinated phenyl acetate group. This arrangement provides the molecule with specific chemical properties that are of interest in drug design and development.

In recent years, the study of [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate has focused on its potential as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various biological pathways and receptors, making it a valuable candidate for further exploration.

[(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate has been evaluated in several preclinical studies to assess its pharmacological profile. In vitro assays have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it has shown potential in reducing oxidative stress and protecting neuronal cells from damage, suggesting its utility in treating neurodegenerative disorders.

The pharmacokinetic properties of [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate have also been investigated. Studies have indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its potential use as an oral therapeutic agent. Its stability under physiological conditions and low toxicity profile further support its suitability for clinical development.

In the context of drug discovery, [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate serves as a valuable scaffold for the design of more potent and selective derivatives. Chemists have explored various structural modifications to enhance the compound's biological activity and optimize its pharmacological properties. For instance, substituting different functional groups on the phenyl rings or altering the carbamate linkage can lead to compounds with improved potency and reduced side effects.

The therapeutic potential of [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate extends beyond inflammation and neuroprotection. Recent studies have also explored its anti-cancer properties. In vitro experiments have shown that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. These findings suggest that it may have applications in cancer therapy, particularly in combination with other chemotherapeutic agents.

In conclusion, [(4-acetylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate (CAS No. 1794776-96-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound is likely to play a significant role in advancing the treatment of various diseases.